Cas no 17158-87-1 (bis(2-methylpropyl) phosphorochloridate)

• Product Name: bis(2-methylpropyl) phosphorochloridate
• CAS No: 17158-87-1
• MF: C₈H₁₈ClO₃P
• MW: 228.653482913971
• CID: 1359507
• PubChem ID: 190219
• Update Time: 2025-04-20

bis(2-methylpropyl) phosphorochloridate Chemical and Physical Properties

Names and Identifiers

• bis(2-methylpropyl) phosphorochloridate
• 1-(chloro-(2-methylpropoxy)phosphoryl)oxy-2-methyl-propane
• ASVKMXAZUSSGQJ-UHFFFAOYSA-N
• (Chlorodiisobutoxy)phospine oxide
• AKOS025296248
• Phosphorochloridic acid, diisobutyl ester
• diisobutyl phosphorochloridate
• 17158-87-1
• 1-[chloro(2-methylpropoxy)phosphoryl]oxy-2-methylpropane
• SCHEMBL6866305
• DTXSID30938004
• diisobutyl chlorophosphate

• Inchi： 1S/C8H18ClO3P/c1-7(2)5-11-13(9,10)12-6-8(3)4/h7-8H,5-6H2,1-4H3
• InChI Key： ASVKMXAZUSSGQJ-UHFFFAOYSA-N
• SMILES： ClP(=O)(OCC(C)C)OCC(C)C

Computed Properties

• Exact Mass: 228.06834
• Monoisotopic Mass: 228.0682091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53